Cas no 2770360-09-1 (5,6-Difluoropyrimidin-4-ol)

• Product Name: 5,6-Difluoropyrimidin-4-ol
• CAS No: 2770360-09-1
• MF: C₄H₂F₂N₂O
• MW: 132.068287372589
• MDL: MFCD33511627
• CID: 5612534
• PubChem ID: 136367031
• Update Time: 2025-05-21

5,6-Difluoropyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoropyrimidin-4-ol
• EN300-35645829
• 2770360-09-1
• SCHEMBL1628118
• 5,6-Difluoropyrimidin-4-ol

• MDL： MFCD33511627
• Inchi： 1S/C4H2F2N2O/c5-2-3(6)7-1-8-4(2)9/h1H,(H,7,8,9)
• InChI Key： ORVACLJEQQAHPY-UHFFFAOYSA-N
• SMILES： FC1=C(N=CNC1=O)F

Computed Properties

• Exact Mass: 132.01351902g/mol
• Monoisotopic Mass: 132.01351902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5,6-Difluoropyrimidin-4-ol

Comprehensive Overview of 5,6-Difluoropyrimidin-4-ol (CAS No. 2770360-09-1): Properties, Applications, and Research Insights

5,6-Difluoropyrimidin-4-ol (CAS No. 2770360-09-1) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula and fluorine substitution pattern make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes like kinases and dihydrofolate reductase, which are critical in cancer and infectious disease therapies.

In recent years, the demand for fluorinated heterocycles like 5,6-Difluoropyrimidin-4-ol has surged, driven by trends in precision medicine and sustainable chemistry. A 2023 study highlighted its role in developing next-generation antimicrobial agents, addressing global concerns about antibiotic resistance. The compound's electron-withdrawing fluorine atoms enhance its binding affinity to biological targets, a feature often searched by chemists investigating structure-activity relationships (SAR).

From a synthetic perspective, CAS No. 2770360-09-1 is valued for its reactivity in cross-coupling reactions and nucleophilic substitutions. Its pyrimidine core serves as a scaffold for constructing small-molecule inhibitors, a hot topic in AI-driven drug design platforms. Notably, computational chemists frequently search for "fluoropyrimidine solubility" and "metabolic stability of difluoropyrimidines," reflecting its relevance in optimizing ADME properties.

The agrochemical industry also leverages 5,6-Difluoropyrimidin-4-ol in developing crop protection agents. Its fluorine atoms contribute to improved pest selectivity and environmental persistence, aligning with the growing focus on green chemistry. Patent analyses reveal its use in herbicides targeting acetolactate synthase (ALS), an enzyme critical for weed management—a frequent query among researchers studying sustainable agriculture solutions.

Analytical characterization of CAS 2770360-09-1 typically involves NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry. These techniques address common search terms like "fluorine NMR chemical shifts" and "pyrimidine fragmentation patterns." The compound's crystalline properties are also investigated using X-ray diffraction, particularly for co-crystal engineering applications in formulation science.

Emerging applications include its use in material science, where fluorinated pyrimidines contribute to organic electronic materials. This intersects with searches for "n-type semiconductors" and "bioorganic hybrids," highlighting its multidisciplinary utility. Safety studies emphasize proper handling protocols for fluorinated compounds, a recurring topic in laboratory safety guidelines and chemical hygiene plans.

In summary, 5,6-Difluoropyrimidin-4-ol represents a critical building block at the intersection of medicinal chemistry, agrochemical innovation, and advanced materials. Its CAS No. 2770360-09-1 serves as a key identifier for researchers navigating chemical databases and structure-searchable platforms, while its properties continue to inspire solutions for contemporary challenges in healthcare and environmental sustainability.